Cas no 1803609-06-4 (1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate)

• Product Name: 1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate
• CAS No: 1803609-06-4
• MF: C₁₄H₁₇ClO₄
• MW: 284.735383749008
• CID: 5719506
• PubChem ID: 91647465
• Update Time: 2025-07-24

1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate Chemical and Physical Properties

Names and Identifiers

• dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate
• 1,5-dimethyl3-(4-chlorophenyl)-3-methylpentanedioate
• 1,5-dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate
• EN300-183079
• 1803609-06-4
• 1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate (ACI)
• 1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate

• Inchi： 1S/C14H17ClO4/c1-14(8-12(16)18-2,9-13(17)19-3)10-4-6-11(15)7-5-10/h4-7H,8-9H2,1-3H3
• InChI Key： PUIVUKTZMWRRKF-UHFFFAOYSA-N
• SMILES： O=C(CC(CC(OC)=O)(C)C1C=CC(Cl)=CC=1)OC

Computed Properties

• Exact Mass: 284.0815367g/mol
• Monoisotopic Mass: 284.0815367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate

Comprehensive Analysis of 1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate (CAS: 1803609-06-4)

In the realm of specialty chemicals, 1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate (CAS: 1803609-06-4) has garnered significant attention due to its unique structural properties and versatile applications. This ester derivative, characterized by its dimethyl and 4-chlorophenyl functional groups, is increasingly studied for its potential in pharmaceutical intermediates, agrochemical formulations, and material science. Researchers and industry professionals frequently search for terms like "synthesis of 1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate" or "CAS 1803609-06-4 applications," reflecting its growing relevance in synthetic chemistry.

The compound's molecular structure, featuring a pentanedioate backbone with strategic substitutions, enables it to act as a key building block in organic synthesis. Recent trends highlight its utility in green chemistry initiatives, where its biodegradable ester groups align with sustainability goals. Questions such as "How to optimize the yield of 1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate?" or "Safety data for CAS 1803609-06-4" dominate online forums, underscoring the need for detailed technical insights. Analytical techniques like NMR and HPLC are commonly employed to verify its purity, a critical factor for end-users in high-precision industries.

From a commercial perspective, 1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate is often compared to analogous esters like dimethyl malonate due to shared reactivity profiles. However, its chlorophenyl moiety introduces distinct electronic effects, making it preferable for certain catalytic reactions. Searches for "price trends of CAS 1803609-06-4" or "suppliers of 1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate" indicate robust market demand, particularly in regions with thriving pharmaceutical sectors. Regulatory compliance, such as REACH or FDA guidelines, is another hot topic, as manufacturers prioritize documentation for global distribution.

Innovative applications of this compound extend to polymer modification, where its methyl ester groups enhance plasticity without compromising thermal stability. Environmental concerns have also spurred interest in its potential as a low-toxicity solvent alternative, with queries like "eco-friendly uses of 1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate" gaining traction. Collaborative research between academia and industry continues to explore its role in next-generation coatings and adhesives, leveraging its balanced hydrophobicity and reactivity.

In summary, 1,5-Dimethyl 3-(4-chlorophenyl)-3-methylpentanedioate (CAS: 1803609-06-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rigorous quality standards, position it as a compound of enduring value. As search queries evolve to include "scalable production methods" and "patent landscape for CAS 1803609-06-4," stakeholders must stay abreast of advancements to fully capitalize on its potential.